1-[5-(3,4-Dichlorophenylsulfanyl)-4-nitro-2-thienyl]ethanone

• Molecular Formula: C12H7Cl2NO3S2
• Molecular Weight: 348.2 g/mol
• IUPAC Name: 1-[5-(3,4-dichlorophenyl)sulfanyl-4-nitrothiophen-2-yl]ethanone
• InChI: InChI=1S/C12H7Cl2NO3S2/c1-6(16)11-5-10(15(17)18)12(20-11)19-7-2-3-8(13)9(14)4-7/h2-5H,1H3
• InChI Key: XPXLAGGPDIOZLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(S1)SC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

1-[5-(3,4-Dichlorophenylsulfanyl)-4-nitro-2-thienyl]ethanone is a useful research compound. Its molecular formula is C12H7Cl2NO3S2 and its molecular weight is 348.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to the procedure described as in Step B for example 1 from 1-(5-Chloro-4-nitro-2-thienyl)ethanone (0.502 g, 2.45 mmol) and 3,4-dichlorobenzenethiol (0.438 g, 2.45 mmol). The title compound was obtained as an off-white solid (0.631 g, 74.6% yield). 1H NMR (300 MHz, CDCl3) δ: 8.10 (1H, s), 7.80 (1H, s), 7.70 (1H, d), 7.50 (1H, d), 2.50 (3H, s).